![molecular formula C6H14O4 B1610417 (-)-1,4-Di-O-methyl-L-threitol CAS No. 50622-10-1](/img/structure/B1610417.png)
(-)-1,4-Di-O-methyl-L-threitol
Overview
Description
(-)-1,4-Di-O-methyl-L-threitol, otherwise known as DMT, is an important intermediate in the biosynthesis of compounds such as threonine, aspartic acid, and lysine. DMT has been studied extensively for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
- Application : (-)-1,4-Di-O-methyl-L-threitol can be used in QCL-based systems for mid-infrared (Mid-IR) and terahertz (THz) spectroscopy, free-space communication, and protein analysis .
- Application : (-)-1,4-Di-O-methyl-L-threitol plays a role in geodesy and geodynamics research, which involves studying Earth’s shape, gravity field, and dynamic processes. It contributes to understanding tectonic movements and crustal deformation .
- Application : GNSS-R (Global Navigation Satellite System Reflectometry) leverages reflected signals from Earth’s surface to monitor soil moisture, sea surface height, and vegetation. (-)-1,4-Di-O-methyl-L-threitol may be relevant in this context .
- Application : The ionosphere and troposphere influence radio wave propagation, satellite communication, and weather patterns. (-)-1,4-Di-O-methyl-L-threitol could be studied to understand these atmospheric layers better .
- Application : (-)-1,4-Di-O-methyl-L-threitol might find use as a platform for distributing tools, data, and analysis results in biomedical research .
- Application : Researchers use tools like ProofHub to streamline project management, collaboration, and documentation. (-)-1,4-Di-O-methyl-L-threitol’s properties could be tracked using such platforms .
Quantum Cascade Lasers (QCL) Research
Geodesy and Geodynamics
Remote Sensing Using GNSS-R
Physics of the Ionosphere and Troposphere
Cloud Computing for Biomedical Science
Research Management Tools
properties
IUPAC Name |
(2S,3S)-1,4-dimethoxybutane-2,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O4/c1-9-3-5(7)6(8)4-10-2/h5-8H,3-4H2,1-2H3/t5-,6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPXJVYUZWDGUBO-WDSKDSINSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(C(COC)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC[C@@H]([C@H](COC)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30448698 | |
Record name | (-)-1,4-Di-O-methyl-L-threitol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30448698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(-)-1,4-Di-O-methyl-L-threitol | |
CAS RN |
50622-10-1 | |
Record name | (-)-1,4-Di-O-methyl-L-threitol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30448698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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